Cas no 7778-77-0 (Potassium Phosphate Monobasic)

• Product Name: Potassium Phosphate Monobasic
• CAS No: 7778-77-0
• MF: H₂KO₄P
• MW: 136.085542201996
• MDL: MFCD00011401
• CID: 47796
• PubChem ID: 24898687
• Update Time: 2026-05-14

Potassium Phosphate Monobasic Chemical and Physical Properties

Names and Identifiers

• Potassium dihydrogen phosphate
• BUFFER CONCENTRATE II FROM POTASSIUM DIHYDROGEN PHOSPHATE
• DIPOTASSIUM HYDROGEN PHOSPHATE
• KALII DIHYDROGENOPHOSPHAS
• MKP
• MONOBASIC POTASSIUM PHOSPHATE
• MONO-POTASSIUM
• MONOPOTASSIUM PHOSPHATE
• PHOSPHATE, ANALYTICAL STANDARD
• PHOSPHATE HIGH
• PHOSPHATE ION CHROMATOGRAPHY STANDARD
• PHOSPHATE LOW NO 1
• PHOSPHATE LOW NO 2
• PHOSPHATE SINGLE COMPONENT STANDARD
• PHOSPHATE STANDARD SOLUTION
• POTASSIUM ACID PHOSPHATE
• POTASSIUM BIPHOSPHATE
• POTASSIUM DIHYDROGEN ORTHOPHOSPHATE
• POTASSIUM DIHYDROGEN PHOSPHATE CONCENTRATE II
• POTASSIUM DIHYDROGEN PHOSPHATE (MONOBASIC)
• Feed grade monopotassium phosphate (feed MKP)
• Phosphoric Acid Potassium
• Potassium dihydrogen orthophosphate(V)
• POTASSIUM DIHYDROGEN PHOSPHATE, MOLECULAR BIOLOGY GRADE
• Potassium dihydrogen phosphate,agricultural
• Potassium phosphate monobasic
• Potassiumphosphate
• POTASSIUM PHOSPHATE, MONOBASIC, ANHYDROUS
• Monobasic PotassiuM Phosphate (AS)
• MonopotassiuM phosphate
• Potassium phosphate
• Potassium phosphate,Anhydrous
• Potassium phosphate, monobasic
• Phosphoric acid, monopotassium salt
• Monopotassium monophosphate
• Monopotassium orthophosphate
• Monopotassium dihydrogen phosphate
• Sorensen's potassium phosphate
• Potassium dihydrogenorthophosphate
• KH2PO4
• potassium dihydrogenphosphate
• Orthophosphoric acid, m
• Potassium dihydrogen phosphate, 99.5%
• MONOPTASSIUM PHOSPHATE
• Potassium phosphate monobasic pH standard
• Potassium Phosphate Monobasic

• MDL： MFCD00011401
• Inchi： 1S/K.H3O4P/c;1-5(2,3)4/h;(H3,1,2,3,4)/q+1;/p-1
• InChI Key： GNSKLFRGEWLPPA-UHFFFAOYSA-M
• SMILES： [K+].P(=O)(O[H])(O[H])[O-]

Computed Properties

• Exact Mass: 135.93300
• Monoisotopic Mass: 135.932777
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 61.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 80.6

Experimental Properties

• Color/Form: Colorless tetragonal crystal or white crystalline powder.
• Density: 2.338 g/mL at 25 °C(lit.)
• Melting Point: 252.6 °C (lit.)
• Boiling Point: 158 °C at 760 mmHg
• Refractive Index: Index of refraction: 1.5093, 1.4682, both at 589 nm
• PH: 4.2-4.6 (20g/l, H2O, 20℃)
• Solubility: H2O: 1.5 M at 20 °C, clear, colorless
• Water Partition Coefficient: 222 g/L (20 ºC)
• PSA: 90.40000
• LogP: -0.49040
• Color/Form: 1.0 M in solution
• Merck: 14,7659
• Sensitiveness: Hygroscopic
• pka: (1) 2.15, (2) 6.82, (3) 12.38 (at 25℃)
• Solubility: Soluble in water, the aqueous solution is acidic and insoluble in alcohol. It has deliquescence.

Potassium Phosphate Monobasic Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 36/38-35-22
• Safety Instruction： S24/25
• RTECS：TC6615500
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• TSCA：Yes
• Risk Phrases：R36/38
• Safety Term：S24/25

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Alkali metal oxoanionic compounds Alkali metal phosphates
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Other Chemical Reagents
• Solvents and Organic Chemicals Organic Solvents
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Potassium Phosphate Monobasic

Potassium Phosphate Monobasic (CAS No. 7778-77-0): Properties, Applications, and Market Insights

Potassium Phosphate Monobasic (CAS No. 7778-77-0), also known as monopotassium phosphate or MKP, is a highly versatile inorganic compound widely used in various industries. Its chemical formula is KH₂PO₄, and it is recognized for its excellent solubility in water and buffering capabilities. This compound plays a critical role in agriculture, food processing, pharmaceuticals, and laboratory applications due to its unique chemical properties.

One of the most significant applications of Potassium Phosphate Monobasic is in the agricultural sector, where it serves as a highly efficient phosphorus-potassium fertilizer. With the growing global demand for sustainable farming practices, MKP has gained attention as an eco-friendly alternative to traditional fertilizers. Its high solubility ensures rapid nutrient absorption by plants, making it ideal for hydroponic systems and foliar sprays. Recent studies highlight its role in improving crop yield and stress resistance, aligning with the current focus on climate-smart agriculture.

In the food industry, monopotassium phosphate is valued as a food additive (E340). It functions as an acidity regulator, emulsifier, and nutrient supplement in processed foods and beverages. As consumers increasingly seek clean-label ingredients, the demand for high-purity Potassium Phosphate Monobasic has risen. Its GRAS (Generally Recognized As Safe) status by regulatory bodies like the FDA and EFSA makes it a preferred choice for food manufacturers aiming to meet stringent quality standards.

The pharmaceutical and biotechnology sectors extensively utilize KH₂PO₄ in buffer solutions for maintaining pH stability in medications and diagnostic reagents. With the rapid advancement of biopharmaceutical research, especially in mRNA vaccine production, the need for high-grade Potassium Phosphate Monobasic has surged. Its role in maintaining precise pH conditions during sensitive biochemical processes makes it indispensable in modern drug development.

From a market perspective, the global monopotassium phosphate industry is experiencing steady growth, driven by increasing applications in precision agriculture and functional food production. Asia-Pacific currently dominates the market due to intensive agricultural activities, while North America shows strong demand from the pharmaceutical sector. Industry analysts project a compound annual growth rate (CAGR) of 4.5-5.8% through 2030, with innovations in controlled-release fertilizer technologies creating new opportunities.

Recent technological advancements have focused on improving the production efficiency of Potassium Phosphate Monobasic. Modern manufacturing processes now emphasize energy-efficient crystallization methods and waste minimization strategies, responding to the industry's sustainability goals. These developments have made MKP more cost-effective while reducing its environmental footprint - a crucial factor in today's circular economy initiatives.

Quality specifications for KH₂PO₄ vary significantly across applications. The agricultural-grade typically has a purity of 98-99%, while food-grade and pharmaceutical-grade materials require 99.5% or higher purity with strict limits on heavy metal content. This differentiation creates distinct market segments with specific quality requirements and pricing structures, offering opportunities for specialized producers.

Storage and handling of Potassium Phosphate Monobasic require attention to moisture control, as the compound is hygroscopic. Best practices recommend airtight containers in cool, dry environments to maintain product integrity. While not classified as hazardous, proper industrial hygiene practices should be followed during handling to prevent dust inhalation or eye contact, reflecting the growing emphasis on workplace safety standards globally.

Emerging research explores novel applications of monopotassium phosphate in energy storage systems and advanced materials. Some studies investigate its potential as a component in electrolyte solutions for batteries, while others examine its role in ceramic production. These cutting-edge applications could significantly expand the market for KH₂PO₄ in coming years, particularly in the renewable energy sector.

For buyers and specifiers, understanding the supply chain dynamics of Potassium Phosphate Monobasic is crucial. The compound is primarily produced from phosphoric acid and potassium hydroxide, making its availability sensitive to fluctuations in these raw material markets. Recent trends show increasing vertical integration among manufacturers to ensure consistent quality and supply security, particularly for high-purity grades demanded by pharmaceutical and food industries.

In conclusion, Potassium Phosphate Monobasic (CAS No. 7778-77-0) remains a cornerstone chemical with diverse applications across multiple industries. Its importance continues to grow alongside technological advancements and shifting market demands, particularly in sustainable agriculture and high-value pharmaceutical applications. As research uncovers new uses and production methods become more efficient, monopotassium phosphate is poised to maintain its relevance in an increasingly sophisticated chemical marketplace.